Cas no 946203-68-5 (3-(4-chlorophenyl)-N,5-dimethylpyrazolo1,5-apyrimidin-7-amine)

• Product Name: 3-(4-chlorophenyl)-N,5-dimethylpyrazolo1,5-apyrimidin-7-amine
• CAS No: 946203-68-5
• MF: C₁₄H₁₃ClN₄
• MW: 272.73282122612
• CID: 5430338
• Update Time: 2025-05-25

3-(4-chlorophenyl)-N,5-dimethylpyrazolo1,5-apyrimidin-7-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-N,5-dimethylpyrazolo[1,5-a]pyrimidin-7-amine
• 3-(4-chlorophenyl)-N,5-dimethylpyrazolo1,5-apyrimidin-7-amine

• Inchi： 1S/C14H13ClN4/c1-9-7-13(16-2)19-14(18-9)12(8-17-19)10-3-5-11(15)6-4-10/h3-8,16H,1-2H3
• InChI Key： IIWWDGZFUIVXQL-UHFFFAOYSA-N
• SMILES： C12=C(C3=CC=C(Cl)C=C3)C=NN1C(NC)=CC(C)=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 3-(4-chlorophenyl)-N,5-dimethylpyrazolo1,5-apyrimidin-7-amine

3-(4-Chlorophenyl)-N,5-Dimethylpyrazolo[1,5-a]Pyrimidin-7-Amine: A Comprehensive Overview

3-(4-Chlorophenyl)-N,5-Dimethylpyrazolo[1,5-a]Pyrimidin-7-Amine, also identified by its CAS Registry Number 946203-68-5, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of pyrazolopyrimidines, which are known for their potential in drug discovery due to their unique pharmacokinetic properties and biological activities.

The molecular structure of 3-(4-Chlorophenyl)-N,5-Dimethylpyrazolo[1,5-a]Pyrimidin-7-Amine comprises a pyrazolo[1,5-a]pyrimidine core with a chlorophenyl substituent at position 3 and methyl groups at positions N and 5. This configuration imparts the molecule with a combination of lipophilicity and hydrogen bonding capacity, which are critical for its interaction with biological targets. Recent studies have highlighted its potential as a lead compound in the development of kinase inhibitors, particularly targeting enzymes involved in cellular signaling pathways.

One of the most promising applications of this compound lies in its ability to modulate protein kinases, which are key players in various disease states, including cancer and inflammatory disorders. Researchers have reported that 3-(4-Chlorophenyl)-N,5-Dimethylpyrazolo[1,5-a]Pyrimidin-7-Amine exhibits selective inhibitory activity against certain kinases, making it a valuable tool for exploring therapeutic interventions. The compound's selectivity is attributed to its unique binding mode within the kinase active site, which has been elucidated through X-ray crystallography and molecular docking studies.

In addition to its enzymatic activity, this compound has shown remarkable stability under physiological conditions, which is a crucial factor for its pharmacokinetic profile. Studies conducted in preclinical models have demonstrated that it possesses favorable bioavailability and tissue distribution properties. These attributes make it an attractive candidate for further development into a drug entity.

The synthesis of 3-(4-Chlorophenyl)-N,5-Dimethylpyrazolo[1,5-a]Pyrimidin-7-Amine involves a multi-step process that typically begins with the preparation of the pyrazolo[1,5-a]pyrimidine scaffold. This is followed by functionalization at specific positions to introduce the chlorophenyl and methyl substituents. Recent advancements in synthetic methodologies have enabled the efficient construction of this molecule with high purity and yield.

The biological evaluation of this compound has been complemented by computational studies that predict its potential interactions with various biomolecular targets. These studies utilize machine learning algorithms and artificial intelligence to model the compound's behavior within complex biological systems. Such approaches have significantly accelerated the drug discovery process by identifying novel targets and optimizing lead compounds.

In conclusion, 3-(4-Chlorophenyl)-N,5-Dimethylpyrazolo[1,5-a]Pyrimidin-7-Amine, CAS No. 946203-68-5, represents a cutting-edge advancement in medicinal chemistry. Its unique structural features and promising biological activities position it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to our understanding of kinase biology and pave the way for novel treatment strategies.